Cas no 1850081-68-3 (3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid
• CAS No: 1850081-68-3
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• CID: 6014461
• PubChem ID: 165518979
• Update Time: 2025-10-28

3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid
• 1850081-68-3
• EN300-1284068
• 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid

• Inchi： 1S/C13H25NO5/c1-8(2)11(18-6)9(7-10(15)16)14-12(17)19-13(3,4)5/h8-9,11H,7H2,1-6H3,(H,14,17)(H,15,16)
• InChI Key： WERUOGKAVLZJKN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.17327290g/mol
• Monoisotopic Mass: 275.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid

Professional Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic Acid (CAS No. 1850081-68-3)

3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid, with the CAS number 1850081-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a complex structure with multiple functional groups, serves as a crucial intermediate in the development of various bioactive molecules. Its unique chemical properties make it particularly valuable in the synthesis of peptides, proteins, and other therapeutic agents.

The structure of 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid includes an amino group protected by a tert-butoxycarbonyl (Boc) group, a methoxy substituent at the fourth carbon, and a methyl group at the fifth carbon. This arrangement provides a versatile platform for further chemical modifications, enabling researchers to tailor its reactivity for specific applications. The Boc-protected amino group, in particular, is widely used in peptide synthesis to prevent unwanted side reactions while allowing for controlled deprotection under mild acidic conditions.

In recent years, the demand for high-quality intermediates in pharmaceutical synthesis has increased dramatically, driven by advancements in drug discovery and development technologies. 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid has emerged as a key player in this landscape due to its stability and compatibility with various synthetic protocols. Its use in multi-step syntheses has been documented in numerous scientific publications, highlighting its importance in the production of complex molecular entities.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive peptides and proteins. Peptides have become increasingly important therapeutic agents due to their specificity and efficacy. The introduction of functional groups like the methoxy and methyl substituents allows for fine-tuning of peptide properties, such as solubility and metabolic stability. Furthermore, the Boc protection strategy ensures that the amino group remains inert until it is ready to be incorporated into the final peptide chain, minimizing undesired reactions and improving yield.

The pharmaceutical industry has been particularly interested in using 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid as a building block for more complex molecules. For instance, it has been employed in the synthesis of neuropeptide analogs, which are being explored for their potential in treating neurological disorders. The ability to modify the side chains while maintaining the core structure allows researchers to explore a wide range of biological activities without compromising on structural integrity.

Recent studies have also highlighted the compound's utility in drug delivery systems. The methoxy group can be exploited to enhance solubility or interactions with delivery matrices, while the Boc protection ensures that the active site remains functional during formulation processes. This dual functionality makes it an attractive candidate for developing novel drug delivery platforms that can improve therapeutic outcomes.

The chemical synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been adapted to incorporate this intermediate efficiently into larger molecular frameworks. The scalability of these synthetic routes is crucial for industrial applications, where large quantities of high-purity material are often required.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}-4-methoxy-5-methylhexanoic acid (CAS No. 1850081-68-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing new drugs and therapeutic agents. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in future medical innovations.